Cas no 83-73-8 (5,7-Diiodoquinolin-8-ol)

5,7-Diiodoquinolin-8-ol structure
5,7-Diiodoquinolin-8-ol structure
Product Name:5,7-Diiodoquinolin-8-ol
CAS No:83-73-8
MF:C9H5I2NO
MW:396.951046705246
MDL:MFCD00006789
CID:34304
PubChem ID:3728
Update Time:2024-10-27

5,7-Diiodoquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

    • 5,7-Diiodoquinolin-8-ol
    • Diiodohydroxyquin
    • diiodohydroxyquinoline
    • 5,7-Diiodo-8-hydroxyquinoline
    • 5,7-Diiodo-8-quinolinol
    • Iodoquinol
    • 5,7-Diiodooxine
    • Dijodoxichinolinum
    • AB00052024_12
    • SR-01000002969
    • IODOQUINOL [USP IMPURITY]
    • Ioquin suspension
    • C9-H5-I2-N-O
    • AI3-16443
    • BRD-K75855670-001-06-8
    • Lanodoxin
    • Iodoquinol (5,7-Diiodoquinolin-8-ol)
    • NCGC00021685-03
    • AN-329/13210059
    • EN300-18288
    • KBio2_003991
    • Disoquin
    • CCG-40132
    • CBDivE_011080
    • DS-17759
    • F12461
    • KUC105860N
    • Diiodohydroxyquinolinum
    • cid_3728
    • Diiodohydroxyquinoline (INN)
    • HMS2091N15
    • Dinoleine
    • FT-0619847
    • STK070581
    • DI-IODOHYDROXY QUINOLINE
    • Iodoquinol [USAN]
    • component of Vytone
    • BSPBio_002180
    • SPECTRUM1500353
    • Enterodiamoebin
    • SMR000059090
    • EC 201-497-9
    • KBioGR_000399
    • KBio2_001423
    • KBioSS_001423
    • IDI1_000119
    • NSC-8704
    • 8-Quinolinol, 5,7-diiodo-
    • EPA Pesticide Chemical Code 024003
    • Spectrum4_000020
    • Iodoquinol (USP)
    • Diodoxyquinoleine
    • InChI=1/C9H5I2NO/c10-6-4-7(11)9(13)8-5(6)2-1-3-12-8/h1-4,13H
    • CAS-83-73-8
    • Q5276473
    • 5,7-Diiodo-oxine
    • C9H5I2NO
    • 5,7-Diodo-8-quinolinol
    • Tox21_110823_1
    • AM20061527
    • UXZFQZANDVDGMM-UHFFFAOYSA-N
    • Iodoquinol, United States Pharmacopeia (USP) Reference Standard
    • Diodoquin
    • HSDB 3224
    • UXZFQZANDVDGMM-UHFFFAOYSA-
    • Enterodiamoebine
    • SBI-0051417.P003
    • Embequin
    • Tox21_110823
    • MLS000069404
    • NCGC00018098-08
    • DB09115
    • KBio2_006559
    • Diamoebin
    • diiodhydroxyquinolin-
    • MFCD00006789
    • KBio3_001400
    • DTXSID6023155
    • Enterosept
    • Caswell No. 354
    • bmse000836
    • Spectrum_000943
    • NCGC00018098-01
    • Yodoxin
    • DivK1c_000119
    • 5,7-Diiodo-8-hydroxyquinoline, 97%
    • Meobiquin
    • Diodoquine
    • 8-quinolinol, 5,7-diyodo-
    • NCGC00018098-02
    • CHEBI:5950
    • Diiodohydroxyquinoleine [INN-French]
    • BDBM66035
    • Rafamebin
    • HMS3369C20
    • SR-01000002969-2
    • Diiodohidroxiquinoleina
    • D1736
    • Sebaquin
    • SPBio_000962
    • C07636
    • NINDS_000119
    • CHEMBL86754
    • IODOQUINOL [HSDB]
    • WLN: T66 BNJ GI II JQ
    • Pharmakon1600-01500353
    • Diiodohidroxiquinoleina [INN-Spanish]
    • DIIODOHYDROXYQUINOLINE [WHO-DD]
    • Spectrum3_000470
    • D00581
    • 5,7-Diiod-8-chinolinol [IUPAC]
    • NCGC00018098-03
    • BRN 0153639
    • CS-4910
    • Dyodin
    • HY-B1400
    • Diodoxylin
    • diiodoquinol
    • Floraquin
    • Quinadome
    • 8-Quinolinol,7-diiodo-
    • ksc-8-193
    • NCGC00018098-07
    • Diiodoidrossichinolina
    • IODOQUINOL [USP MONOGRAPH]
    • NCGC00018098-05
    • SS 578
    • 63W7IE88K8
    • Panaquin
    • NCGC00018098-04
    • NSC757077
    • Diiodohydroxyquinoline [INN]
    • 5,7-bis(iodanyl)quinolin-8-ol
    • DIIODOHYDROXYQUINOLINE [MART.]
    • Iodoquinol [USAN:USP]
    • HMS500F21
    • Diiodoquin
    • 5,7-Diiod-8-chinolinol
    • NCGC00021685-04
    • SR-01000002969-5
    • Diodoxyquinoline
    • EINECS 201-497-9
    • F3034-0058
    • 83-73-8
    • 8-Hydroxy-5,7-diiodoquinoline
    • 4,7-Diiodo-8-quinolinol
    • UNII-63W7IE88K8
    • Ioquin
    • Stanquinate
    • Diodohydroxyquin
    • Searlewuin
    • Z57825347
    • IODOQUINOL [USP-RS]
    • IODOQUINOL [MI]
    • Searlequin
    • NSC 8704
    • Spectrum5_000872
    • DTXCID003155
    • s4565
    • NSC-757077
    • NSC8704
    • Spectrum2_001041
    • MMV002817
    • Diiodohydroxyquinoleine
    • Yodoxin (TN)
    • HMS2230G24
    • Fluoraquin
    • LS-142538
    • Di-quinol
    • D06AEB
    • Iodoquinol;5,7-Diiodo-8-hydroxyquinoline;5,7-Diiodo-8-quinolinol
    • SCHEMBL3460
    • HMS1920H05
    • AKOS000120804
    • SS-578
    • KBio1_000119
    • Diiodohydroxyquinolinum [INN-Latin]
    • Direxiode
    • Dijodoxichinoline
    • Moebiquin
    • Diiodoidrossichinolina [DCIT]
    • Zoaquin
    • 5,7-Diiodo-8-quinolinol (ACI)
    • Iodoquin
    • MeSH ID: D004103
    • NSC 74939
    • NS00003663
    • BRD-K75855670-001-14-2
    • DB-056739
    • MDL： MFCD00006789
    • Inchi： 1S/C9H5I2NO/c10-6-4-7(11)9(13)8-5(6)2-1-3-12-8/h1-4,13H
    • InChI Key： UXZFQZANDVDGMM-UHFFFAOYSA-N
    • SMILES： IC1C(O)=C2C(C=CC=N2)=C(I)C=1

Computed Properties

  • Exact Mass: 396.84600
  • Monoisotopic Mass: 396.846
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.1
  • Topological Polar Surface Area: 33.1A^2

Experimental Properties

  • Color/Form: Yellowish to yellowish brown fine crystalline powder.
  • Density: 2.3013 (estimate)
  • Melting Point: >200 °C (dec.) (lit.)
  • Boiling Point: 370.95°C (rough estimate)
  • Flash Point: 197
  • Refractive Index: 1.828
  • PSA: 33.12000
  • LogP: 3.14960
  • Merck: 5042
  • Solubility: Slightly soluble in ethanol, very slightly soluble in water

5,7-Diiodoquinolin-8-ol Security Information

  • Symbol: GHS05 GHS07
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H302,H318
  • Warning Statement： P280,P305+P351+P338
  • Hazardous Material transportation number：3249
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： S26; S36/37/39
  • RTECS：VC5775000
  • Hazardous Material Identification： Xn
  • Safety Term：6.1(b)
  • Packing Group：III
  • Risk Phrases：R22
  • HazardClass：6.1(b)
  • PackingGroup：III
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

5,7-Diiodoquinolin-8-ol Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,7-Diiodoquinolin-8-ol Pricemore >>

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5,7-Diiodoquinolin-8-ol Production Method

Production Method 1

148-24-3 148-24-3
83-73-8 83-73-8
Reaction Conditions
1.1 Reagents: Iodate(1-), dichloro-, potassium Solvents: Water
Reference
Aromatic iodination in aqueous solution. A new lease of life for aqueous potassium dichloroiodate
Garden, S. J.; et al, Tetrahedron Letters, 2001, 42(11), 2089-2092

Production Method 2

7385-89-9 7385-89-9
83-73-8 83-73-8
Reaction Conditions
1.1 Reagents: Triethylamine
2.1 Reagents: 1,3-Diiodo-5,5-dimethyl-2,4-imidazolidinedione Catalysts: Benzyltriethylammonium chloride Solvents: Water ;  12 h, rt
2.2 Reagents: Silica
Reference
Direct Phase-Transition Catalysed Monohalogenation of 8-Amidoquinolines at C5 Position in Water
He, Xin; et al, ChemistrySelect, 2021, 6(21), 5191-5194

Production Method 3

148-24-3 148-24-3
83-73-8 83-73-8
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Sodium iodide ,  Sodium chlorite Solvents: Methanol ,  Water ;  40 min, rt
Reference
Mild and efficient iodination of aromatic and heterocyclic compounds with the NaClO2/NaI/HCl system
Lista, Liliana; et al, Tetrahedron, 2008, 64(1), 234-239

Production Method 4

148-24-3 148-24-3
83-73-8 83-73-8
Reaction Conditions
1.1 Reagents: Iodate(1-), dichloro-, potassium
Reference
Potassium dichloroiodate
Lima, Edson L. S.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2003, 1, 1-2

Production Method 5

83-73-8 83-73-8
Reaction Conditions
1.1 Reagents: 1,3-Diiodo-5,5-dimethyl-2,4-imidazolidinedione Catalysts: Benzyltriethylammonium chloride Solvents: Water ;  12 h, rt
1.2 Reagents: Silica
Reference
Direct Phase-Transition Catalysed Monohalogenation of 8-Amidoquinolines at C5 Position in Water
He, Xin; et al, ChemistrySelect, 2021, 6(21), 5191-5194

5,7-Diiodoquinolin-8-ol Raw materials

5,7-Diiodoquinolin-8-ol Preparation Products

5,7-Diiodoquinolin-8-ol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:83-73-8)5,7-Diiodo-8-hydroxyquinoline, ≥ 98.0%
Order Number:LE17378
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:83-73-8)5,7-Diiodo-8-hydroxyquinoline, ≥ 98.0%
LE17378
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email